Cas no 1343224-26-9 (1-Cyclopropyl-2-(3-methylphenoxy)ethylamine)

• Product Name: 1-Cyclopropyl-2-(3-methylphenoxy)ethylamine
• CAS No: 1343224-26-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD19605918
• CID: 4695651
• Update Time: 2025-11-06

1-Cyclopropyl-2-(3-methylphenoxy)ethylamine Chemical and Physical Properties

Names and Identifiers

• [1-cyclopropyl-2-(3-methylphenoxy)ethyl]amine
• 1-Cyclopropyl-2-(m-tolyloxy)ethanamine
• 1-cyclopropyl-2-(3-methylphenoxy)ethanamine
• T4964
• 1-Cyclopropyl-2-(3-methylphenoxy)ethylamine

• MDL： MFCD19605918
• Inchi： 1S/C12H17NO/c1-9-3-2-4-11(7-9)14-8-12(13)10-5-6-10/h2-4,7,10,12H,5-6,8,13H2,1H3
• InChI Key： YROHOKGWMDIJJS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1)CC(C1CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: NA
• Flash Point: 173.1±27.9 °C

1-Cyclopropyl-2-(3-methylphenoxy)ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Cyclopropyl-2-(3-methylphenoxy)ethylamine

Chemical Profile of 1-Cyclopropyl-2-(3-methylphenoxy)ethylamine (CAS No. 1343224-26-9)

1-Cyclopropyl-2-(3-methylphenoxy)ethylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1343224-26-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropyl group and a phenoxyethylamine moiety, has garnered attention due to its structural features and potential biological activities. The presence of the cyclopropyl ring, known for its metabolic stability and unique electronic properties, alongside the phenoxyethylamine backbone, suggests a possible role in modulating central nervous system (CNS) pathways, which is a common area of investigation for such chemical scaffolds.

The 1-Cyclopropyl-2-(3-methylphenoxy)ethylamine structure presents an intriguing combination of pharmacophoric elements that could contribute to its interaction with various biological targets. The cyclopropyl group is often incorporated into drug molecules to enhance lipophilicity and metabolic stability, while the phenoxyethylamine moiety is frequently associated with compounds that exhibit effects on neurotransmitter systems. This combination may lead to novel pharmacological profiles, making the compound a valuable candidate for further exploration in drug discovery programs.

In recent years, there has been growing interest in developing small molecules that can modulate neurotransmitter receptors and transporters. The 1-Cyclopropyl-2-(3-methylphenoxy)ethylamine structure bears resemblance to known active ingredients that target serotonin and dopamine pathways, which are implicated in a wide range of neurological and psychiatric disorders. Preliminary computational studies suggest that this compound may exhibit binding affinity for certain CNS receptors, although experimental validation is necessary to confirm these hypotheses.

The synthesis of 1-Cyclopropyl-2-(3-methylphenoxy)ethylamine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps likely include nucleophilic substitution reactions to introduce the phenoxy group and subsequent functionalization to achieve the desired amine side chain. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical and clinical studies.

One of the most compelling aspects of 1-Cyclopropyl-2-(3-methylphenoxy)ethylamine is its potential therapeutic applications. While specific indications have not yet been established, its structural features suggest possible roles in treating conditions such as depression, anxiety disorders, and neurodegenerative diseases. The cyclopropyl group's stability under metabolic conditions could enhance bioavailability, while the phenoxyethylamine moiety may interact with key enzymes or receptors involved in these pathologies.

Current research in the field of CNS drug discovery is increasingly focused on identifying compounds that can safely modulate neurotransmitter systems without significant side effects. The 1-Cyclopropyl-2-(3-methylphenoxy)ethylamine structure offers a promising starting point for developing such agents. Its unique combination of pharmacophoric elements may allow it to achieve the desired therapeutic effects while minimizing off-target interactions.

Evaluation of 1-Cyclopropyl-2-(3-methylphenoxy)ethylamine will likely involve both in vitro and in vivo studies to assess its pharmacological profile comprehensively. In vitro assays will help determine its binding affinity for relevant receptors and enzymes, while animal models will provide insights into its behavioral effects and potential toxicity profiles. These studies are crucial for understanding the compound's mechanism of action and evaluating its suitability for further development.

The pharmaceutical industry continues to invest heavily in exploring novel chemical entities like 1-Cyclopropyl-2-(3-methylphenoxy)ethylamine. Its unique structural features make it an attractive candidate for further investigation, particularly as part of broader efforts to address unmet medical needs in psychiatry and neurology. As research progresses, additional details regarding its pharmacological properties and potential therapeutic applications are expected to emerge.

In conclusion, 1-Cyclopropyl-2-(3-methylphenoxy)ethylamine (CAS No. 1343224-26-9) represents a promising chemical entity with potential applications in the treatment of neurological and psychiatric disorders. Its structural features, combined with recent advances in drug discovery methodologies, position it as a valuable compound for further exploration. Continued research efforts will be essential to fully elucidate its pharmacological profile and therapeutic potential.